Cas no 851989-48-5 (N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• CAS No: 851989-48-5
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• CID: 5990512
• PubChem ID: 3240832
• Update Time: 2025-05-23

N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide
• AKOS001186654
• BDBM37722
• Z88301228
• N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• MLS000045422
• HMS2373H15
• N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxidanylidene-1,3-benzoxazol-3-yl)propanamide
• N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide
• CHEMBL1329406
• 851989-48-5
• SMR000027196
• N-(4-methylthiazol-2-yl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• cid_3240832
• N-(4-methyl-2-thiazolyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• F0643-0217
• 3-(2-keto-1,3-benzoxazol-3-yl)-N-(4-methylthiazol-2-yl)propionamide

• Inchi： 1S/C14H13N3O3S/c1-9-8-21-13(15-9)16-12(18)6-7-17-10-4-2-3-5-11(10)20-14(17)19/h2-5,8H,6-7H2,1H3,(H,15,16,18)
• InChI Key： RJJPQQWIHBQIEV-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(CCN1C(=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 303.06776246g/mol
• Monoisotopic Mass: 303.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide: A Comprehensive Overview

N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide is a complex organic compound with the CAS registry number 851989-48-5. This compound belongs to the class of amides and features a unique combination of functional groups and heterocyclic structures. The molecule is composed of a thiazole ring and a benzoxazole ring, both of which are fused with other groups to create a highly functionalized structure. Such compounds are often of interest in drug discovery and materials science due to their potential for bioactivity and structural versatility.

The name of the compound reflects its structural composition. The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms. In this case, the thiazole is substituted at position 4 with a methyl group, which can influence the compound's reactivity and solubility properties. The other part of the molecule is the benzoxazole ring system, which is a fused benzene and oxazole structure. The oxazole moiety contributes to the compound's aromaticity and potential for hydrogen bonding interactions.

The propanamide group connecting these two heterocycles plays a crucial role in determining the compound's physical and chemical properties. Amides are known for their stability and ability to form hydrogen bonds, making them valuable in various applications. The presence of this group also suggests that the compound may exhibit pharmacokinetic properties suitable for drug delivery systems.

Recent studies have highlighted the potential of N-(4-methyl-1,3-thiazol-2-yl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide in several fields. For instance, researchers have explored its role as a building block in medicinal chemistry due to its ability to form bioactive molecules. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors or sensors.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclizations. The synthesis typically begins with the preparation of intermediates that contain the necessary functional groups for subsequent reactions. For example, the thiazole ring can be synthesized via sulfur-based cyclization reactions, while the benzoxazole moiety can be formed through oxidative coupling methods.

The physical properties of N-(4-methyl...